Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate

• IUPAC Name: ethyl 3-amino-4-cyano-5-methylsulfanylthiophene-2-carboxylate
• InChI: InChI=1S/C9H10N2O2S2/c1-3-13-8(12)7-6(11)5(4-10)9(14-2)15-7/h3,11H2,1-2H3
• InChI Key: BMYKQPLSSCCDQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(S1)SC)C#N)N
• Molecular Formula: C9H10N2O2S2
• DSSTOX Substance ID: DTXSID90332988
• Molecular Weight: 242.3 g/mol
• CAS RN: 116170-90-2

Description

Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate is a compound of interest in various fields of chemistry, including organic synthesis and material science. Its unique structure, comprising amino, cyano, methylthio, and carboxylate functional groups attached to a thiophene ring, makes it a versatile intermediate for the synthesis of heterocyclic compounds and a potential candidate for material science applications due to its electronic properties.

Synthesis Analysis

The synthesis of derivatives similar to Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate involves multi-step reactions, including condensation and cyclization processes. For instance, compounds with structurally similar frameworks are synthesized through reactions involving ethyl cyanoacetate, thiophene derivatives, and various nucleophiles under controlled conditions, demonstrating the synthetic adaptability of thiophene-based compounds for generating a wide range of heterocyclic structures (Chavan et al., 2016).

Scientific Research Applications

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. Here are some of the applications:

• Medicinal Chemistry

  • Thiophene derivatives are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.
  • The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.

• Industrial Chemistry and Material Science

  • Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors.
  • Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

• Fabrication of Electronic Devices

  • They are used in the fabrication of organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

• Antimicrobial Activity

  • Some thiophene derivatives have shown significant antimicrobial activity. For example, one of the synthesized derivatives showed a greater inhibitory effect against organisms like B. subtilis, E. coli, P. vulgaris, and S. aureus.

• Anticancer Activity

  • Certain thiophene derivatives have demonstrated anticancer activity. Ethyl-2-(substituted benzylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives were found to have anticancer properties.

• Nonsteroidal Anti-inflammatory Drug

  • Suprofen, which has a 2-substituted thiophene framework, is known as a nonsteroidal anti-inflammatory drug.

• Dental Anesthetic

  • Articaine, a 2,3,4-trisubstituent thiophene (3-n-propylamino-α-propionylamino-2-carbomethoxy-4-methyl-thiophene hydrochloride), is used as a voltage-gated sodium channel blocker and dental anesthetic in Europe.

• Fluorescent Properties

  • Some 4,5-substituted 3-amino/hydroxy-2-stryrylthiophenes (or 2-acrylates) have shown strong fluorescence. These fluorescent properties can be utilized in various fields such as bioimaging, sensors, and optoelectronic devices.

• Synthesis of Other Compounds

  • Thiophene derivatives are also used as intermediates in the synthesis of other compounds. For example, the Gewald reaction involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

• Voltage-Gated Sodium Channel Blocker

  • Articaine, a 2,3,4-trisubstituent thiophene (3-n-propylamino-α-propionylamino-2-carbomethoxy-4-methyl-thiophene hydrochloride), is used as a voltage-gated sodium channel blocker. This property makes it useful in the field of neuroscience and pharmacology.

Synthesis routes and methods I

Procedure details

A mixture of [bis(methylsulfanyl)methylene]malononitrile (40 g, 230 mmol), ethylthioglycolate (29 g, 230 mmol) and TEA (24 mL, 173 mmol) in MeOH (600 mL) was allowed to stir at reflux for 2 h. The reaction mixture was allowed to cool overnight and the precipitate was filtered off, washed with cold MeOH (3×50 mL) to give ethyl 3-amino-4-cyano-5-(methylsulfanyl)thiophene-2-carboxylate (52.4 g, 99%). LCMS: (FA) ES+ 275.

Synthesis routes and methods II

Procedure details

Stir a slurry of bis(methylthio)methylenepropanedinitrile, prepared in preparation 34, (69.29 g, 407 mmol) in ethanol (1.1 L) under nitrogen at rt then add ethyl thioglycolate (44.9 mL, 407 mmol) followed by triethylamine (56.7 mL, 407 mmol). Heat the resulting mixture at 65° C. for 30 min. Cool slowly to 35° C. over 45 min, then cool to 3° C. over 20 min and maintain at that temperature for 20 min. Collect precipitate by filtration, wash with cold ethanol and ether to afford the title compound: 1H NMR (CDCl3) δ 5.77 (bs, 2H), 4.28 (q, J=7.1, 2H), 2.64 (s, 3H), 1.33 (t, J=7.1, 3H); TLC (25% hexanes/ethyl acetate) Rf=0.25).

Citations

Reactions of ketene dithioacetal for a new versatile synthesis of 4, 5-substituted 3-aminothiophene-2-carboxylate derivatives

SM Chavan, RB Toche, VM Patil… - Journal of Sulfur …, 2016 - Taylor & Francis

Poly substituted 3-aminothiophenes were successfully synthesized in good yields by using a one-pot protocol via ketene S,S-acetal as an intermediate in basic medium (K 2 CO 3 /N,N-…

Number of citations: 8 www.tandfonline.com

Green Synthesis of Novel ethyl 3-amino-5-(methylthio)-4-(5-substituted phenyloxazol-2-yl) thiophene-2-carboxylate derivatives

SM Chavan - Research Journal of Science and Technology, 2021 - indianjournals.com

Synthesis of novel ethyl 3-amino-5-(methylthio)-4-(5-substituted phenyloxazol-2-yl) thiophene-2-carboxylate derivatives from 3-amino-4-carbamoyl-5-(methylthio)thiophene-2-…

Number of citations: 4 www.indianjournals.com

Design, synthesis and biological activity of novel 2, 3, 4, 5-tetra-substituted thiophene derivatives as PI3Kα inhibitors with potent antitumor activity

W Liao, Z Wang, Y Han, Y Qi, J Liu, J Xie, Y Tian… - European Journal of …, 2020 - Elsevier

Using a rational design strategy for isoform-selective inhibition of PI3Kα, two series of novel 2,3,4,5-tetra-substituted thiophene derivatives containing either diaryl urea or N-…

Number of citations: 7 www.sciencedirect.com

Synthesis of pyrazole and thiophene derivatives and study of their biological activity

SM Chavan - lib.unipune.ac.in

CHAPTER 1 Page 1 1 | Page CHAPTER 1 Reactions of ketene dithioacetal: Synthesis of new versatile 4,5substituted 3-aminothiophene-2-carboxylates and evaluation of their …

Number of citations: 2 lib.unipune.ac.in